Cas no 318238-10-7 (1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine)

1-(2-Chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine is a heterocyclic compound featuring a pyrazole core substituted with a 2-chlorophenyl group, a nitro group at the 4-position, and an N-methylamine moiety at the 5-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of electron-withdrawing nitro and chloro groups enhances its suitability as an intermediate in nucleophilic substitution or reduction reactions. Its well-defined molecular framework allows for precise modifications, making it valuable in medicinal chemistry for the development of biologically active molecules. The compound's stability and synthetic accessibility further contribute to its practicality in research and industrial settings.

1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine structure

318238-10-7 structure

Product Name:1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine

CAS No:318238-10-7

MF:C₁₀H₉ClN₄O₂

MW:252.65706038475

MDL:MFCD00127404

CID:4645401

Update Time:2025-05-25

1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazol-5-amine, 1-(2-chlorophenyl)-N-methyl-4-nitro-
- 1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine
- MDL： MFCD00127404
- Inchi： 1S/C10H9ClN4O2/c1-12-10-9(15(16)17)6-13-14(10)8-5-3-2-4-7(8)11/h2-6,12H,1H3
- InChI Key： WNNFHENVKLLNBG-UHFFFAOYSA-N
- SMILES： N1(C2=CC=CC=C2Cl)C(NC)=C([N+]([O-])=O)C=N1

1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB297164-500 mg	1-(2-Chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine; .	318238-10-7		500mg	€678.60	2023-04-26
abcr	AB297164-1 g	1-(2-Chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine; .	318238-10-7		1g	€1312.80	2023-04-26
Key Organics Ltd	4B-045-1MG	1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine	318238-10-7	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	4B-045-5MG	1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine	318238-10-7	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	4B-045-10MG	1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine	318238-10-7	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	4B-045-0.5G	1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine	318238-10-7	>90%	0.5g	£385.00	2025-02-09
Key Organics Ltd	4B-045-1G	1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine	318238-10-7	>90%	1g	£770.00	2025-02-09
Key Organics Ltd	4B-045-5G	1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine	318238-10-7	>90%	5g	£3080.00	2025-02-09
Key Organics Ltd	4B-045-10G	1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine	318238-10-7	>90%	10g	£5775.00	2025-02-09
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00891885-1g	1-(2-Chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine	318238-10-7	90%	1g	￥4193.0	2023-03-20

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Additional information on 1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine

Comprehensive Overview of 1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine (CAS No. 318238-10-7): Properties, Applications, and Research Insights

The compound 1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine (CAS No. 318238-10-7) is a specialized nitro-substituted pyrazole derivative with a unique molecular structure. Its chemical formula features a chlorophenyl group at the 1-position, a methylamine moiety at the 5-position, and a nitro group at the 4-position, making it a subject of interest in pharmaceutical and agrochemical research. This article delves into its physicochemical properties, synthesis pathways, and potential applications while addressing trending queries such as "pyrazole derivatives in drug discovery" and "nitro-heterocycles in material science."

With a molecular weight of 252.67 g/mol, 1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. Its nitro group contributes to its polar nature, influencing its reactivity in nucleophilic substitution reactions—a topic frequently searched by chemists exploring "functional group transformations in heterocycles." The compound's stability under ambient conditions has been confirmed through thermal analysis (DSC/TGA), with decomposition observed above 200°C, aligning with industry demands for thermally robust intermediates.

Recent studies highlight the role of pyrazole-based compounds in modulating biological targets, particularly in kinase inhibition and antimicrobial activity. Researchers investigating "small molecule inhibitors for inflammatory diseases" have noted the potential of 1-(2-chlorophenyl)-N-methyl-4-nitro-1H-pyrazol-5-amine as a scaffold for designing novel therapeutics. Its chlorophenyl moiety may enhance lipophilicity, improving cell membrane permeability—a key consideration in drug development forums and "QSAR studies of nitroaromatics" discussions.

In material science, the compound's nitro-heterocyclic structure has sparked interest for applications in organic electronics. Searches for "nitro-pyrazoles as electron-accepting materials" correlate with its potential use in photovoltaic devices or conductive polymers. Computational chemistry analyses (e.g., DFT calculations) suggest its LUMO energy levels are suitable for charge transport, addressing the growing demand for "sustainable organic semiconductors."

Synthesis of CAS 318238-10-7 typically involves multi-step protocols starting from 2-chlorophenylhydrazine, with careful control of nitration conditions to ensure regioselectivity. Optimized procedures emphasizing "green chemistry principles" (e.g., reduced solvent waste) have gained traction, reflecting the industry's shift toward environmentally friendly synthesis. Analytical characterization via HPLC, NMR (1H/13C), and mass spectrometry confirms purity, a critical parameter for researchers querying "QC methods for heterocyclic amines."

Regulatory and safety assessments indicate that proper handling (e.g., PPE) is sufficient for laboratory use, with no extraordinary hazards reported—addressing common concerns about "handling nitroaromatic compounds safely." The compound is commercially available through specialty chemical suppliers, often listed under searches for "high-purity pyrazole building blocks."

Future research directions may explore its utility in "click chemistry" applications or as a precursor for fused polycyclic systems. The compound's versatility positions it as a valuable tool for interdisciplinary innovation, bridging gaps between synthetic chemistry, medicinal research, and advanced materials development.